Cas no 1286710-92-6 (1-(7-methoxy-1-benzofuran-2-carbonyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine)

• Product Name: 1-(7-methoxy-1-benzofuran-2-carbonyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine
• CAS No: 1286710-92-6
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 5913322
• PubChem ID: 52907321
• Update Time: 2025-05-30

1-(7-methoxy-1-benzofuran-2-carbonyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxy-1-benzofuran-2-carbonyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine
• (7-methoxy-1-benzofuran-2-yl)-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]methanone
• 1-(7-methoxy-1-benzofuran-2-carbonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine
• (4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)(7-methoxybenzofuran-2-yl)methanone
• F6057-0015
• VU0530549-1
• 1286710-92-6
• AKOS024530292

• Inchi： 1S/C19H22N4O3/c1-25-16-5-2-4-15-14-17(26-18(15)16)19(24)22-11-8-21(9-12-22)10-13-23-7-3-6-20-23/h2-7,14H,8-13H2,1H3
• InChI Key： VSLSESCRDDSVBG-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC(OC)=C2O1)(N1CCN(CCN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(7-methoxy-1-benzofuran-2-carbonyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine

Comprehensive Overview of 1-(7-Methoxy-1-benzofuran-2-carbonyl)-4-(2-(1H-pyrazol-1-yl)ethyl)piperazine (CAS No. 1286710-92-6)

The compound 1-(7-methoxy-1-benzofuran-2-carbonyl)-4-(2-(1H-pyrazol-1-yl)ethyl)piperazine (CAS No. 1286710-92-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzofuran core with a piperazine and pyrazole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel CNS-active compounds has surged, driven by the growing prevalence of neurological disorders. The 7-methoxybenzofuran scaffold in this compound is known for its bioactivity, often associated with antioxidant and neuroprotective effects. Meanwhile, the piperazine and pyrazole groups contribute to its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. This dual functionality positions CAS 1286710-92-6 as a compound of interest for treating conditions like anxiety, depression, and cognitive impairments.

From a synthetic chemistry perspective, the preparation of 1-(7-methoxy-1-benzofuran-2-carbonyl)-4-(2-(1H-pyrazol-1-yl)ethyl)piperazine involves multi-step organic reactions, including amidation and N-alkylation. Its molecular weight and logP value suggest favorable pharmacokinetic properties, such as good blood-brain barrier permeability—a critical factor for CNS drug development. These attributes align with current trends in precision medicine, where researchers seek compounds with optimized bioavailability and target specificity.

The compound’s potential extends beyond neurology. Its heterocyclic architecture is also being explored in cancer research, particularly in targeting kinase enzymes. With the rise of AI-driven drug discovery, computational studies have highlighted its binding affinity for certain protein kinases, sparking further experimental validation. This intersection of cheminformatics and wet-lab research exemplifies modern drug design paradigms.

In summary, CAS 1286710-92-6 represents a versatile scaffold with multifaceted applications. Its relevance to neurological disorders, kinase inhibition, and GPCR modulation makes it a compelling subject for ongoing research. As the scientific community continues to unravel its mechanisms, this compound may pave the way for next-generation therapeutics.